N1-(benzo[d][1,3]dioxol-5-ylmethyl)-N2-((3-tosyloxazolidin-2-yl)methyl)oxalamide

• IUPAC Name: N'-(1,3-benzodioxol-5-ylmethyl)-N-[[3-(4-methylphenyl)sulfonyl-1,3-oxazolidin-2-yl]methyl]oxamide
• InChI: InChI=1S/C21H23N3O7S/c1-14-2-5-16(6-3-14)32(27,28)24-8-9-29-19(24)12-23-21(26)20(25)22-11-15-4-7-17-18(10-15)31-13-30-17/h2-7,10,19H,8-9,11-13H2,1H3,(H,22,25)(H,23,26)
• InChI Key: WGPIJEMZZLEKAG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CCOC2CNC(=O)C(=O)NCC3=CC4=C(C=C3)OCO4
• Molecular Formula: C21H23N3O7S
• Molecular Weight: 461.5 g/mol
• CAS No.: 874805-99-9

Description

“N1-(benzo[d][1,3]dioxol-5-ylmethyl)-N2-((3-tosyloxazolidin-2-yl)methyl)oxalamide” is a compound that incorporates the benzo[d][1,3]dioxol-5-ylmethyl moiety. This moiety is found in a variety of compounds that possess important pharmaceutical and biological applications. For instance, it is present in a series of 1-benzo[1,3]dioxol-5-yl-indoles bearing 3-N-fused heteroaryl moieties, which have been evaluated for their anticancer activity against various cancer cell lines.

Synthesis Analysis

The synthesis of compounds incorporating the benzo[d][1,3]dioxol-5-ylmethyl moiety has been reported in the literature. For instance, a series of 1-benzo[1,3]dioxol-5-yl-indoles bearing 3-N-fused heteroaryl moieties were synthesized via a Pd-catalyzed C-N cross-coupling.

Scientific Research Applications

Synthesis and Biological Activity

A variety of compounds with complex structures, including those with oxalamide groups, have been synthesized and evaluated for their potential biological activities. These compounds are often explored for their anti-inflammatory, analgesic, antioxidant, anticancer, and antiviral activities. For instance, the synthesis and characterization of celecoxib derivatives revealed their potential as anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV agents without causing significant tissue damage, suggesting a pathway for the development of therapeutic agents [Ş. Küçükgüzel et al., 2013].

Antimicrobial and Antitumor Applications

Research into novel compounds often includes evaluation for antimicrobial and antitumor activities. For example, certain benzothiazole and oxazolidine derivatives have shown promising results against various bacteria, fungi, and tumor cell lines, highlighting their potential in developing new treatments for infections and cancer [J. Asegbeloyin et al., 2014]. This suggests that compounds like N1-(benzo[d][1,3]dioxol-5-ylmethyl)-N2-((3-tosyloxazolidin-2-yl)methyl)oxalamide could be investigated for similar applications.

Corrosion Inhibition

In addition to biomedical applications, compounds with oxalamide groups have been explored for their potential in industrial applications, such as corrosion inhibition. Studies on related compounds have shown effectiveness in preventing corrosion of materials, indicating a possible application for this compound in protecting metals in acidic environments [M. Yadav et al., 2015].